1-allyl-5-bromo-3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C20H18BrNO3
• Molecular Weight: 400.3 g/mol
• IUPAC Name: 5-bromo-3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-1-prop-2-enylindol-2-one
• InChI: InChI=1S/C20H18BrNO3/c1-3-10-22-17-9-8-15(21)11-16(17)20(25,19(22)24)12-18(23)14-6-4-13(2)5-7-14/h3-9,11,25H,1,10,12H2,2H3
• InChI Key: NLBFBPZKAHSAIZ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)CC2(C3=C(C=CC(=C3)Br)N(C2=O)CC=C)O

Description

1-allyl-5-bromo-3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is a chemical compound that belongs to the family of indole derivatives. It has been extensively studied due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 1-allyl-5-bromo-3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is not fully understood. However, studies suggest that it may act by inhibiting the activity of certain enzymes that are essential for cell growth and proliferation. It may also induce apoptosis by activating certain signaling pathways in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 1-allyl-5-bromo-3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one can induce biochemical and physiological changes in cells. It has been shown to inhibit the activity of certain enzymes, such as topoisomerase II, which are essential for DNA replication and cell division. It may also induce the production of reactive oxygen species, which can cause oxidative damage to cells.

Advantages and Limitations for Lab Experiments

The advantages of using 1-allyl-5-bromo-3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one in lab experiments include its relatively simple synthesis method, its potential applications in the field of medicinal chemistry, and its ability to induce apoptosis and inhibit cell proliferation in cancer cells. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 1-allyl-5-bromo-3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one. These include further studies to understand its mechanism of action, investigations into its potential as an antibacterial and antifungal agent, and studies to optimize its efficacy and reduce its toxicity. Additionally, there is a need for in vivo studies to determine its potential as a therapeutic agent in animal models.

Synthesis Methods

The synthesis of 1-allyl-5-bromo-3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one involves the reaction of 5-bromo-3-hydroxy-1,3-dihydro-2H-indol-2-one with 2-(4-methylphenyl)-2-oxoacetic acid ethyl ester in the presence of an allylating agent. The reaction takes place under mild conditions and yields the desired compound in good yields.

Scientific Research Applications

1-allyl-5-bromo-3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential applications in the field of medicinal chemistry. It has shown promising results as an anticancer agent, with studies indicating that it can induce apoptosis and inhibit cell proliferation in various cancer cell lines. It has also been investigated for its potential to inhibit the growth of bacteria and fungi.